N-[3-(difluoromethoxy)phenyl]-1,1-dioxothiolan-3-amine

• IUPAC Name: N-[3-(difluoromethoxy)phenyl]-1,1-dioxothiolan-3-amine
• InChI: InChI=1S/C11H13F2NO3S/c12-11(13)17-10-3-1-2-8(6-10)14-9-4-5-18(15,16)7-9/h1-3,6,9,11,14H,4-5,7H2
• InChI Key: BOZUISUGHHZSFI-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC2=CC(=CC=C2)OC(F)F
• Molecular Formula: C11H13F2NO3S
• Molecular Weight: 277.29 g/mol

Description

N-[3-(difluoromethoxy)phenyl]-1,1-dioxothiolan-3-amine, also known as Difluorothiofenamide (DFT), is a small molecule inhibitor that has been used in various scientific research studies. DFT is a member of the thioamide class of compounds and has been found to have potential therapeutic applications due to its ability to inhibit certain enzymes.

Mechanism of Action

DFT inhibits the activity of enzymes by binding to the active site and preventing the substrate from binding. The mechanism of action of DFT is believed to involve the formation of a metal-thiolate complex, which then reacts with the enzyme to inhibit its activity.
Biochemical and physiological effects:
DFT has been found to have several biochemical and physiological effects. It has been shown to decrease the production of gastric acid and increase the pH of the stomach. DFT has also been found to inhibit the resorption of bone and decrease the activity of osteoclasts, which are involved in bone resorption.

Advantages and Limitations for Lab Experiments

DFT has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. DFT has also been found to be stable in solution, which makes it suitable for use in biochemical assays. However, DFT has some limitations for lab experiments. It has been found to have low solubility in aqueous solutions, which can limit its use in certain assays. DFT has also been found to have a short half-life in vivo, which can limit its use in animal studies.

Future Directions

There are several future directions for the study of DFT. One potential application of DFT is in the treatment of osteoporosis. DFT has been found to inhibit the activity of cathepsin K, which is involved in bone resorption. Further studies are needed to determine the efficacy of DFT in the treatment of osteoporosis. Another potential application of DFT is in the treatment of cancer. DFT has been found to inhibit the activity of carbonic anhydrase, which is overexpressed in many types of cancer. Further studies are needed to determine the efficacy of DFT in the treatment of cancer.
Conclusion:
In conclusion, N-[3-(difluoromethoxy)phenyl]-1,1-dioxothiolan-3-aminefenamide (DFT) is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It inhibits the activity of several enzymes and has been found to have several biochemical and physiological effects. DFT has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of DFT, including its potential application in the treatment of osteoporosis and cancer.

Synthesis Methods

The synthesis of DFT involves the reaction of 3-(difluoromethoxy)aniline with carbon disulfide in the presence of sodium hydroxide to yield the corresponding dithiocarbamate. The dithiocarbamate is then oxidized with hydrogen peroxide to yield DFT.

Scientific Research Applications

DFT has been extensively studied for its potential therapeutic applications. It has been found to inhibit the activity of several enzymes, including carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. DFT has also been found to inhibit the activity of cathepsin K, which is involved in bone resorption and has been targeted for the treatment of osteoporosis.